Cas no 23564-05-8 (Thiophanate-methyl)

Thiophanate-methyl is a systemic fungicide belonging to the benzimidazole class, widely used in agriculture to control a broad spectrum of fungal diseases. It exhibits protective and curative action by inhibiting mycelial growth and spore germination, effectively targeting pathogens such as powdery mildew, botrytis, and fusarium. Its systemic properties ensure uniform distribution within plant tissues, enhancing long-lasting protection. Thiophanate-methyl is compatible with many other agrochemicals, making it suitable for integrated pest management programs. It is formulated as wettable powders or suspensions for foliar application, offering reliable efficacy with minimal phytotoxicity risks when used as directed. The compound is valued for its stability and resistance to wash-off under field conditions.
Thiophanate-methyl structure
Thiophanate-methyl structure
Product Name:Thiophanate-methyl
CAS No:23564-05-8
MF:C12H14N4O4S2
MW:342.393959522247
MDL:MFCD00055294
CID:52325
PubChem ID:24869253
Update Time:2026-05-14

Thiophanate-methyl Chemical and Physical Properties

Names and Identifiers

    • Thiophanate-Methyl
    • thiophanate methyl
    • 1,2-bis(3-(methoxycarbonyl)-2-thioureido)benzene
    • dimethyl (1,2-phenylenebis(iminocarbonothioyl))bis(carbamate)
    • Thiophanate methyl W.P.
    • 1,2-di(3-methoxycarbonyl-2-thioureido)benzene
    • Caswell No. 375A
    • Cercobin methyl
    • Thiophanate-methyl Solution
    • Thiophanate-methyl Standard
    • dimethyl 4,4’-(o-phenylene)bis(3-thioallophanate)
    • dimethyl N,N’-[1,2-phenylenebis(azanediylcarbonothioyl)]dicarbamate
    • dimethyl N,N’-[1,2-phenylenebis(iminocarbonothioyl)]bis[carbamate]
    • Thiophanate M
    • Methylthiofanate
    • Methylthiophanate
    • Neotopsin
    • Mildothane
    • Fungo
    • Methyl topsin
    • Topsin Methyl
    • Methyl thiophanate
    • Metoben
    • Caligran
    • Thiopan
    • Cycosin
    • Easout
    • Enovit methyl
    • Enovit Super
    • Cercobin M
    • Topsin M
    • Enovit M
    • Sipcavit
    • Sipcaplant
    • Sipcasan
    • Trevin
    • Ditek
    • Rilon
    • Topsin wp methyl
    • Pelt 14
    • Fungo 50
    • NF 44
    • Tiofanate metile
    • Topsin-M
    • o-Bis(3-methoxycarbonyl-2-thioureido)benzene
    • Topsin turf and ornamentals
    • BAS 32500F
    • 1,2-B
    • Thiophanate-methyl
    • MDL： MFCD00055294
    • Inchi： 1S/C12H14N4O4S2/c1-19-11(17)15-9(21)13-7-5-3-4-6-8(7)14-10(22)16-12(18)20-2/h3-6H,1-2H3,(H2,13,15,17,21)(H2,14,16,18,22)
    • InChI Key： QGHREAKMXXNCOA-UHFFFAOYSA-N
    • SMILES： S=C(N([H])C(=O)OC([H])([H])[H])N([H])C1=C([H])C([H])=C([H])C([H])=C1N([H])C(N([H])C(=O)OC([H])([H])[H])=S

Computed Properties

  • Exact Mass: 342.04600
  • Monoisotopic Mass: 342.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 15
  • XLogP3: 2.6
  • Topological Polar Surface Area: 165

Experimental Properties

  • Color/Form: Colorless prismatic crystals
  • Density: 1.4542 (rough estimate)
  • Melting Point: 172 ºC
  • Boiling Point: 478.4°C at 760 mmHg
  • Refractive Index: 1.6000 (estimate)
  • Water Partition Coefficient: <0.1 g/100 mL at 20 ºC
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, alkalies, copper salts.
  • PSA: 164.90000
  • LogP: 2.72000
  • Solubility: Soluble in acetone, methanol, chloroform, acetonitrile, insoluble in water, decomposed in alkaline medium
  • Merck: 13,9427

Thiophanate-methyl Security Information

  • Symbol: GHS07 GHS08 GHS09
  • Signal Word：Warning
  • Hazard Statement： H317,H332,H341,H410
  • Warning Statement： P273,P280,P501
  • Hazardous Material transportation number：UN 3077
  • WGK Germany：2
  • Hazard Category Code： 20-43-50/53-68
  • Safety Instruction： 36/37-46-60-61
  • RTECS：BA3675000
  • Hazardous Material Identification： Xn N
  • Toxicity：LD50 in rats, mice, guinea pigs, rabbits (g/kg): 3.40, 6.64, 3.64, 2.27 orally (Hashimoto)
  • Risk Phrases：R20; R43; R50/53; R68
  • Safety Term：S36/37;S46;S60;S61
  • Storage Condition：0-6°C

Thiophanate-methyl Related Literature

Additional information on Thiophanate-methyl

Recent Advances in Thiophanate-methyl (23564-05-8) Research: A Comprehensive Review

Thiophanate-methyl (CAS: 23564-05-8) is a systemic fungicide widely used in agriculture to control a broad spectrum of fungal diseases. As a benzimidazole derivative, it functions by inhibiting microtubule assembly in fungi, thereby disrupting cell division. Recent studies have focused on its efficacy, environmental impact, and potential resistance mechanisms in target pathogens. This research brief synthesizes the latest findings to provide a comprehensive overview of Thiophanate-methyl's current applications and emerging challenges.

A 2023 study published in the Journal of Agricultural and Food Chemistry investigated the degradation kinetics of Thiophanate-methyl in different soil types. The research revealed that soil pH and organic matter content significantly influence its half-life, ranging from 3 to 15 days. These findings are crucial for developing optimized application strategies that minimize environmental persistence while maintaining fungicidal efficacy.

In the realm of resistance management, a groundbreaking 2024 paper in Pest Management Science identified novel mutations in the β-tubulin gene of Botrytis cinerea that confer resistance to Thiophanate-methyl. The study employed whole-genome sequencing of resistant strains, uncovering three previously undocumented point mutations (E198V, F200Y, and T351I) that reduce binding affinity. This discovery has immediate implications for resistance monitoring programs and the development of next-generation fungicides.

Recent advancements in formulation technology have yielded improved Thiophanate-methyl products with enhanced bioavailability. A 2024 patent (WO2024015832) describes a nanoemulsion formulation that increases foliar absorption by 40% compared to conventional wettable powders. Field trials demonstrated superior rainfastness and reduced application frequency requirements, potentially lowering environmental loading while maintaining disease control efficacy.

Environmental toxicology studies have produced important new data on Thiophanate-methyl's ecotoxicological profile. Research published in Ecotoxicology and Environmental Safety (2023) established NOEC (No Observed Effect Concentration) values for aquatic organisms, with Daphnia magna showing particular sensitivity (96-h EC50 = 0.82 mg/L). These findings are informing regulatory updates in several jurisdictions regarding buffer zone requirements for aquatic protection.

Looking forward, the development of rapid detection methods for Thiophanate-methyl residues represents an active area of innovation. A 2024 study in Analytical Chemistry presented a novel lateral flow immunoassay capable of detecting residues at 0.01 mg/kg in agricultural products within 15 minutes. This technology addresses growing demands for food safety monitoring and could revolutionize residue testing protocols in the supply chain.

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